Cas no 1850229-17-2 (5-(2-Ethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylic acid)

• Product Name: 5-(2-Ethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylic acid
• CAS No: 1850229-17-2
• MF: C₈H₁₀N₂O₃
• MW: 182.176601886749
• CID: 5707210
• PubChem ID: 130947709
• Update Time: 2023-10-15

5-(2-Ethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-Ethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylic acid
• 1850229-17-2
• 5-(2-Ethylcyclopropyl)-1,2,4-oxadiazole-3-carboxylicacid
• EN300-1120174
• CID 130947709
• 1,2,4-Oxadiazole-3-carboxylic acid, 5-(2-ethylcyclopropyl)-

• Inchi： 1S/C8H10N2O3/c1-2-4-3-5(4)7-9-6(8(11)12)10-13-7/h4-5H,2-3H2,1H3,(H,11,12)
• InChI Key： CFZUZFZFRUCOJR-UHFFFAOYSA-N
• SMILES： O1C(C2CC2CC)=NC(C(=O)O)=N1

Computed Properties

• Exact Mass: 182.06914219g/mol
• Monoisotopic Mass: 182.06914219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 221
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 76.2Ų

Experimental Properties

• Density: 1.332±0.06 g/cm3(Predicted)
• Boiling Point: 352.7±25.0 °C(Predicted)
• pka: 2.88±0.10(Predicted)